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Compound of Interest

Compound Name:
5-Bromobenzo[c]isothiazol-3-

amine

CAS No.: 1379324-34-1

Cat. No.: B3378065

Get Quote

Structural Disambiguation & Electronic Landscape
Before designing experimental protocols, it is critical to distinguish the specific isomer in

question, as "benzisothiazole" often defaults to the [d] isomer in commercial catalogs.

Target Molecule:Benzo[c]isothiazol-3-amine (2,1-isomer).[1]

Structure: A benzene ring fused to a heterocyclic ring containing Nitrogen at position 1 and

Sulfur at position 2. The amine is at position 3 (carbon).[1]

Electronic Character: unlike the aromatic 1,2-isomer, the 2,1-benzisothiazole system is

hypervalent (pseudo-aromatic). It possesses significant

-quinonoid character and can be represented by a zwitterionic resonance structure.

Electronic "Push-Pull" Dynamics
The 5-bromo substituent and the 3-amino group create a unique electronic environment:
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3-Amine (Donor): The exocyclic amine donates electron density into the heterocyclic ring.

However, this nucleophilicity is attenuated compared to a standard aniline due to the

electron-withdrawing nature of the

bond.

5-Bromide (Acceptor/Handle): Located on the benzenoid ring, this group is activated for

oxidative addition (Pd-catalysis) but exerts an inductive withdrawing effect (

) that slightly increases the acidity of the amine protons.

The S-N Bond (The Weak Link): The

bond in 2,1-benzisothiazoles is the site of highest instability. It is susceptible to cleavage by
strong nucleophiles or reducing agents, leading to ring-opened o-aminothiobenzaldehyde
derivatives.

Electronic Structure
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Figure 1: Electronic landscape and reactive sites of the 2,1-benzisothiazole scaffold.

Chemoselectivity & Functionalization Strategies
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The primary challenge is reacting the amine (N-3) or the bromide (C-5) without triggering ring

opening.

A. Reactivity of the 3-Amine Group
The 3-amino group behaves as a vinylogous amidine. It is less nucleophilic than a primary alkyl

amine but sufficiently reactive for acylation.

Acylation: Reaction with anhydrides (e.g., acetic anhydride, maleic anhydride) or acid

chlorides proceeds well. This is the preferred method for protecting the amine.

Diazotization (Sandmeyer):High Risk. Attempting to convert the 3-NH2 to a diazonium salt

often leads to ring destruction or formation of disulfides due to the sensitivity of the 2,1-

system to nitrosating agents in acidic media.

Alkylation: Direct alkylation is difficult to control and may lead to alkylation at the ring nitrogen

(N-1), disrupting aromaticity.

B. Reactivity of the 5-Bromide (Cross-Coupling)
The 5-bromo position is a standard aryl halide handle. However, the choice of base in Suzuki

or Buchwald couplings is critical.

Base Sensitivity: Strong bases (e.g.,

,

) can attack the Sulfur atom or deprotonate C-H positions leading to ring scission.

Recommendation: Use mild bases like

,

, or

in aprotic solvents (Dioxane, Toluene).

C. Summary of Chemical Risks
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Reagent Class Reaction Site Outcome Risk Level

Acid Chlorides /

Anhydrides
3-Amine

Amide Formation

(Stable Product)
Low

Pd(0) / Boronic Acids C-5 Bromide
Suzuki Coupling

(Biaryl)

Medium (Base

dependent)

Strong Nucleophiles

(OH-, NH2NH2)
S-N Bond

Ring Opening

(Thioaldehyde/Disulfid

e)

Critical

Nitrites (NaNO2/HCl) 3-Amine Diazo-decomposition High

Experimental Protocols
Protocol A: Chemoselective N-Acylation (Protection)
Purpose: To functionalize the amine or protect it prior to cross-coupling.

Reagents:

Substrate: 5-Bromobenzo[c]isothiazol-3-amine (1.0 eq)

Reagent: Acetic Anhydride (1.2 eq) or Benzoyl Chloride (1.1 eq)

Base: Pyridine (2.0 eq) or

(1.5 eq) - Avoid strong inorganic bases.

Solvent: DCM or THF (Anhydrous)

Step-by-Step:

Dissolution: Dissolve the substrate in anhydrous DCM (

concentration) under an inert atmosphere (

).

Base Addition: Add Pyridine at
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.[2] The mild basicity prevents ring degradation.

Acylation: Dropwise add the acylating agent. Allow to warm to RT and stir for 2–4 hours.

Monitoring: TLC should show a significant shift; the amide is less polar than the free

amine.

Workup: Quench with saturated

. Extract with DCM. Wash organic layer with water (avoid high pH washes).

Purification: Recrystallization from EtOH/Heptane is preferred over chromatography to

minimize silica-induced degradation.

Protocol B: Suzuki-Miyaura Coupling at C-5
Purpose: To extend the carbon skeleton while preserving the heterocyclic core.

Reagents:

Catalyst:

(

) - Chosen for stability.

Partner: Aryl Boronic Acid (1.2 eq)

Base:

(

aq, 2.0 eq) or

(solid).

Solvent: 1,4-Dioxane / Water (4:1) degassed.

Step-by-Step:
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Degassing: Sparge solvents with Argon for 15 minutes. Oxygen is detrimental to the catalyst

and can promote oxidative ring opening.

Assembly: In a sealed tube, combine substrate, boronic acid, base, and catalyst.

Reaction: Heat to

(Do not exceed

). Monitor by LC-MS.

Note: If the amine interferes with the catalyst (poisoning), use the N-acetylated derivative

from Protocol A, then deprotect (mild acid hydrolysis) later.

Workup: Filter through Celite. Dilute with EtOAc, wash with brine.

Purification: Flash chromatography (Hexane/EtOAc).

Strategic Workflow Diagram
The following decision tree illustrates the logical flow for modifying this scaffold, prioritizing ring

stability.
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Figure 2: Strategic decision tree for functionalization, highlighting safe pathways vs.

degradation risks.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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